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Compound of Interest

Compound Name:
2-amino-N-(4-

hydroxyphenyl)acetamide

Cat. No.: B13264362

Get Quote

This guide provides an in-depth analysis of (2R)-2-amino-2-(4-hydroxyphenyl)acetamide, a

compound of significant interest in pharmaceutical research and development. We will delve

into its nomenclature, physicochemical properties, synthesis, analytical characterization, and its

role in biological systems. This document is intended for researchers, scientists, and drug

development professionals seeking a thorough understanding of this molecule.

Nomenclature and Chemical Identity
(2R)-2-amino-2-(4-hydroxyphenyl)acetamide is the systematic name for a chiral molecule. In

the pharmaceutical and research landscape, it is more commonly known by several other

names. Establishing a clear understanding of its various identifiers is crucial for accurate

literature searching and regulatory compliance.

One of its prominent synonyms is Noralfenephrine. It is also recognized by the CAS Registry

Number 15302-18-8.
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Identifier Type Identifier

IUPAC Name (2R)-2-amino-2-(4-hydroxyphenyl)acetamide

Common Synonym Noralfenephrine

CAS Registry Number 15302-18-8

Molecular Formula C₈H₁₀N₂O₂

Molecular Weight 166.18 g/mol

InChI Key BKWJAKQVGHWELA-SCSAIBSYSA-N

Physicochemical Properties
The physicochemical properties of a compound are fundamental to its behavior in both

chemical and biological systems. These properties influence its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation characteristics.

Property Value Source

Physical State Solid

Melting Point 189-191 °C

Solubility Soluble in water

pKa
(Predicted) Basic pKa: 7.9,

Acidic pKa: 10.2

Synthesis and Manufacturing Considerations
The stereospecific synthesis of (2R)-2-amino-2-(4-hydroxyphenyl)acetamide is a critical aspect

of its production for pharmaceutical use. The (R)-configuration is essential for its biological

activity. A common synthetic approach involves the use of a chiral starting material or a chiral

auxiliary to ensure the desired stereochemistry.

A plausible synthetic route starts from L-tyrosine, a readily available chiral amino acid. This

approach leverages the inherent stereochemistry of the starting material to produce the desired
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(R)-enantiomer of the final product.

Conceptual Synthetic Workflow
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L-Tyrosine Esterification
(e.g., SOCl₂, MeOH)

Protection of
carboxyl group Amidation

(NH₃)

Formation of
the amide (2R)-2-amino-2-

(4-hydroxyphenyl)acetamide
Final Product

Noralfenephrine

α₁-Adrenergic Receptor

Binds to

Gq Protein

Activates

Phospholipase C (PLC)

Activates

PIP₂

Cleaves

IP₃ DAG

Ca²⁺ Release from ER PKC Activation

Vasoconstriction
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To cite this document: BenchChem. [A Comprehensive Technical Guide to (2R)-2-amino-2-
(4-hydroxyphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13264362/docs#a-comprehensive-technical-guide-to-
2r-2-amino-2-4-hydroxyphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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